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Compound of Interest

Compound Name: Demegestone

Cat. No.: B1670234 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

safety procedures for handling Demegestone in a laboratory setting. A specific Safety Data

Sheet (SDS) for Demegestone is not readily available. The information provided is based on

the known hazards of structurally and functionally similar compounds, such as Progesterone,

and general best practices for handling potent pharmaceutical compounds. It is imperative that

a site-specific risk assessment is conducted by a qualified safety professional before handling

this substance.

Demegestone is a synthetic progestin and should be handled with caution due to its potential

biological activity.[1][2] Based on data for the related compound Progesterone, Demegestone
should be considered a potential carcinogen and reproductive hazard, possibly causing

damage to fertility or the unborn child and harm to breast-fed children. Therefore, stringent

safety protocols are necessary to minimize exposure.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of

Demegestone and the known hazards of the related compound, Progesterone.
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Property Demegestone
Progesterone (for Hazard
Reference)

Chemical Formula C21H28O2[2][3] C21H30O2

Molecular Weight 312.45 g/mol [2] 314.5 g/mol

Appearance White powder White powder

Solubility in Water Insoluble Insoluble

Hazard Statements Not available

H350: May cause cancer.

H360: May damage fertility or

the unborn child. H362: May

cause harm to breast-fed

children.

Signal Word Not available Danger

Operational Plan for Handling Demegestone
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment, is essential for minimizing exposure to Demegestone.

Engineering Controls
Containment: All handling of powdered Demegestone should be conducted in a certified

chemical fume hood or a containment ventilated enclosure (CVE) to prevent inhalation of

airborne particles.

Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Administrative Controls
Designated Area: Establish a designated area for handling and storing Demegestone.

Clearly label this area with appropriate hazard warnings.

Training: All personnel handling Demegestone must receive training on its potential hazards,

safe handling procedures, and emergency protocols.
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Hygiene Practices: Avoid hand-to-mouth contact. Do not eat, drink, or apply cosmetics in the

designated handling area. Wash hands thoroughly before leaving the laboratory.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Demegestone:

Gloves: Wear two pairs of powder-free nitrile gloves that are compliant with ASTM D6978 (or

equivalent) standards for handling chemotherapy drugs. Change gloves immediately if they

become contaminated.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric is

required. Cuffs should be tight-fitting.

Eye Protection: Chemical safety goggles are required at all times. In situations with a higher

risk of splashes, a full-face shield should be worn in addition to goggles.

Respiratory Protection: For operations that may generate significant aerosols or dust, a

NIOSH-approved respirator (e.g., an N95 or higher) should be used as part of a

comprehensive respiratory protection program.

Disposal Plan
Proper disposal of Demegestone and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All Demegestone waste, including empty containers, contaminated

PPE, and cleaning materials, must be segregated as hazardous pharmaceutical waste.

Containerization: Collect all hazardous waste in clearly labeled, sealed, and leak-proof

containers.

Disposal Method: Hazardous pharmaceutical waste must be disposed of through a licensed

hazardous waste disposal service, typically via incineration. Do not dispose of

Demegestone down the drain or in regular trash.

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1670234?utm_src=pdf-body
https://www.benchchem.com/product/b1670234?utm_src=pdf-body
https://www.benchchem.com/product/b1670234?utm_src=pdf-body
https://www.benchchem.com/product/b1670234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps for the safe handling of Demegestone in a

laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Demegestone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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